Cas no 823-57-4 (2-Bromo-5-chloroaniline)

2-Bromo-5-chloroaniline is a halogenated aniline derivative with the molecular formula C₆H₅BrClN. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its distinct bromo and chloro substituents at the 2- and 5-positions of the aniline ring enhance its reactivity in electrophilic substitution and coupling reactions, making it valuable for constructing complex molecular frameworks. The compound exhibits high purity and stability under standard storage conditions, ensuring consistent performance in synthetic applications. Its well-defined structure allows for precise functionalization, supporting its use in targeted chemical transformations. Proper handling is advised due to potential sensitivity to light and moisture.
2-Bromo-5-chloroaniline structure
2-Bromo-5-chloroaniline structure
Product Name:2-Bromo-5-chloroaniline
CAS No:823-57-4
MF:C6H5BrClN
MW:206.467599630356
MDL:MFCD00672942
CID:720475
PubChem ID:11310276
Update Time:2025-10-29

2-Bromo-5-chloroaniline Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-5-chloroaniline
    • 2-bromo-5-chloroBenzenamine
    • Benzenamine,2-bromo-5-chloro-
    • 2-Bromo-5-chlorobenzenamine (ACI)
    • Aniline, 2-bromo-5-chloro- (7CI, 8CI)
    • 2-Bromo-5-chloro-phenylamine
    • SB78217
    • CHEMBL4947635
    • 6-bromo-3-chloroaniline
    • Bromo-5-chloroaniline
    • Aniline, 2-bromo-5-chloro
    • MFCD00672942
    • PS-3358
    • DB-010964
    • (2-bromo-5-chlorophenyl)amine
    • BENZENAMINE, 2-BROMO-5-CHLORO-
    • SY020718
    • SCHEMBL110294
    • AB2685
    • DTXSID20461932
    • AKOS015835135
    • B3182
    • 823-57-4
    • CS-W007760
    • BDBM625969
    • J-508343
    • EN300-105774
    • MDL： MFCD00672942
    • Inchi： 1S/C6H5BrClN/c7-5-2-1-4(8)3-6(5)9/h1-3H,9H2
    • InChI Key： NLEZSQHAFMZAGU-UHFFFAOYSA-N
    • SMILES： ClC1C=C(N)C(Br)=CC=1

Computed Properties

  • Exact Mass: 204.92900
  • Monoisotopic Mass: 204.92939g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 99.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • Melting Point: 38 °C
  • Boiling Point: 128°C/7mmHg(lit.)
  • PSA: 26.02000
  • LogP: 3.26590

2-Bromo-5-chloroaniline Security Information

2-Bromo-5-chloroaniline Customs Data

  • HS CODE：2921420090
  • Customs Data：

    China Customs Code:

    2921420090

    Overview:

    2921420090 Other aniline derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2921420090 aniline derivatives and their salts VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2-Bromo-5-chloroaniline Pricemore >>

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2-Bromo-5-chloroaniline Production Method

Production Method 1

41513-04-6 41513-04-6
823-57-4 823-57-4
Reaction Conditions
1.1 Reagents: Cobalt sulfate (CoSO4) heptahydrate ,  Sodium borohydride Solvents: Ethanol ,  Water ;  3 min, 21 °C
Reference
A Co2B Mediated NaBH4 Reduction Protocol Applicable to a Selection of Functional Groups in Organic Synthesis
Lundevall, Frida Johanne; et al, European Journal of Organic Chemistry, 2018, 2018(26), 3416-3425

Production Method 2

6303-60-2 6303-60-2
823-57-4 823-57-4
Reaction Conditions
1.1 Catalysts: 8-Hydroxyquinoline ,  Platinum Solvents: Ethanol ;  30 min, 80 °C
1.2 Reagents: Hydrazine hydrate (1:1) ;  60 min, 80 °C
Reference
Highly Active and Chemoselective Reduction of Halogenated Nitroarenes Catalyzed by Ordered Mesoporous Carbon Supported Platinum Nanoparticles
Sheng, Yao ; et al, ACS Sustainable Chemistry & Engineering, 2019, 7(9), 8908-8916

Production Method 3

823-57-4 823-57-4
Reaction Conditions
1.1 Reagents: Copper ,  Sodium bromide ,  Copper sulfate ,  Hydrogen bromide Solvents: Water ;  3 h, reflux
1.2 Reagents: Hydrogen bromide Solvents: Water ;  reflux
1.3 Reagents: Sodium nitrite Solvents: Water ;  reflux; overnight, reflux → rt
2.1 Reagents: Iron ,  Hydrochloric acid Solvents: Methanol ,  Water ;  rt; rt → reflux; overnight, reflux
2.2 Reagents: Sodium hydroxide Solvents: Water ;  basified
Reference
Synthesis of disubstituted dibenzothiepins and dibenzoxepins for in vitro and in vivo DDT-dehydrochlorinase studies
De Martino, Ronald N., 1970, , ,

Production Method 4

823-57-4 823-57-4
21402-26-6 21402-26-6
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Solvents: Dimethyl sulfoxide ;  rt
Reference
Electrophilic bromination of meta-substituted anilines with N-bromosuccinimide: regioselectivity and solvent effect
Bartoli, Sandra; et al, Synthesis, 2009, (8), 1305-1308

Production Method 5

823-57-4 823-57-4
21402-26-6 21402-26-6
96558-73-5 96558-73-5
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Solvents: 1,2-Dichloroethane ;  rt
Reference
Electrophilic bromination of meta-substituted anilines with N-bromosuccinimide: regioselectivity and solvent effect
Bartoli, Sandra; Cipollone, Amalia; Squarcia, Antonella; Madami, Andrea; Fattori, Daniela, Synthesis, 2009, (8), 1305-1308

Production Method 6

41513-04-6 41513-04-6
823-57-4 823-57-4
Reaction Conditions
1.1 Catalysts: Cobalt (supported on silica) Solvents: Ethanol ;  100 min, 70 °C
1.2 Reagents: Hydrazine hydrate (1:1)
Reference
In Situ Synthesized Silica-Supported Co@N-Doped Carbon as Highly Efficient and Reusable Catalysts for Selective Reduction of Halogenated Nitroaromatics
Sheng, Yao ; et al, ChemCatChem, 2020, 12(18), 4632-4641

Production Method 7

823-57-4 823-57-4
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Solvents: Dimethylformamide ;  rt → 0 °C; 30 min, 0 °C; 18 h, rt
Reference
Selective Thiocyanation and Aromatic Amination To Achieve Organized Annulation of Enaminone with Thiocyanate
Zhang, Jun; et al, Organic Letters, 2021, 23(21), 8396-8401

2-Bromo-5-chloroaniline Raw materials

2-Bromo-5-chloroaniline Preparation Products

2-Bromo-5-chloroaniline Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:823-57-4)2-BROMO-5-CHLOROANILINE
Order Number:LE7633;LE2889212
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:57
Price ($):discuss personally
Email:18501500038@163.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:823-57-4)2-Bromo-5-chloroaniline
Order Number:A23126
Stock Status:in Stock
Quantity:500g/1kg
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:02
Price ($):305.0/580.0
Email:sales@amadischem.com

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823-57-4 (2-Bromo-5-chloroaniline) Related Products

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:823-57-4)2-BROMO-5-CHLOROANILINE
LE7633;LE2889212
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email
Amadis Chemical Company Limited
(CAS:823-57-4)2-Bromo-5-chloroaniline
A23126
Purity:99%/99%
Quantity:500g/1kg
Price ($):305.0/580.0
Email